![molecular formula C10H14FNO3S B6247990 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate CAS No. 2408968-86-3](/img/no-structure.png)
3-[(2-methylpropyl)amino]phenyl sulfurofluoridate
Overview
Description
3-[(2-methylpropyl)amino]phenyl sulfurofluoridate, also known as 3-MAPSF, is a novel sulfurofluoridate compound that has recently been developed for use in scientific research applications. It has been shown to be a potent inhibitor of both the enzyme monoamine oxidase (MAO) and the enzyme acetylcholinesterase (AChE), which are both involved in the regulation of neurotransmitter levels in the brain. In addition, 3-MAPSF has been studied for its potential use in a variety of laboratory experiments, including those related to drug development and neuroscience research.
Scientific Research Applications
3-[(2-methylpropyl)amino]phenyl sulfurofluoridate has been studied for its potential use in a variety of laboratory experiments, including those related to drug development and neuroscience research. It has been used as an inhibitor of both MAO and AChE, and has been shown to have a greater potency than other MAO and AChE inhibitors. In addition, 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.
Mechanism of Action
3-[(2-methylpropyl)amino]phenyl sulfurofluoridate acts as an inhibitor of both MAO and AChE. MAO is an enzyme that is responsible for the breakdown of monoamine neurotransmitters, such as serotonin and dopamine. AChE is an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting these enzymes, 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate increases the levels of these neurotransmitters in the brain, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects
3-[(2-methylpropyl)amino]phenyl sulfurofluoridate has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of monoamine neurotransmitters in the brain, which can lead to increased alertness, improved mood, and improved cognitive function. In addition, 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate has been shown to reduce levels of the stress hormone cortisol, which can lead to improved sleep and reduced anxiety.
Advantages and Limitations for Lab Experiments
3-[(2-methylpropyl)amino]phenyl sulfurofluoridate has several advantages for use in laboratory experiments. It is a potent inhibitor of both MAO and AChE, and has been shown to have a greater potency than other MAO and AChE inhibitors. In addition, 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate is relatively easy to synthesize and is stable in both aqueous and organic solvents. However, 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate is not without its limitations. It is a relatively new compound, and its effects on humans are not yet fully understood.
Future Directions
There are a variety of potential future directions for research on 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate. For example, further research could be conducted to better understand the exact mechanism of action of 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate, as well as its potential therapeutic applications. In addition, research could be conducted to determine the optimal dosage and administration of 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate for use in laboratory experiments. Finally, research could be conducted to determine the long-term effects of 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate on humans, as well as its potential side effects.
Synthesis Methods
3-[(2-methylpropyl)amino]phenyl sulfurofluoridate is synthesized by the reaction of 2-methylpropylamine with 3-amino-4-methylsulfonylphenol in the presence of a base and a fluoride source. This reaction produces the corresponding 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate sulfonamide, which is then hydrolyzed to give the desired 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate product. The reaction can be carried out in either aqueous or organic solvents, and the desired product is obtained in good yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate involves the reaction of 3-nitrophenol with 2-methylpropylamine to form 3-[(2-methylpropyl)amino]phenol, which is then reacted with thionyl chloride to form 3-[(2-methylpropyl)amino]phenyl chlorosulfate. Finally, this intermediate is reacted with potassium fluoride to form the desired product.", "Starting Materials": [ "3-nitrophenol", "2-methylpropylamine", "thionyl chloride", "potassium fluoride" ], "Reaction": [ "3-nitrophenol is reacted with 2-methylpropylamine in the presence of a suitable solvent and a catalyst to form 3-[(2-methylpropyl)amino]phenol.", "3-[(2-methylpropyl)amino]phenol is then reacted with thionyl chloride in the presence of a suitable solvent to form 3-[(2-methylpropyl)amino]phenyl chlorosulfate.", "Finally, 3-[(2-methylpropyl)amino]phenyl chlorosulfate is reacted with potassium fluoride in the presence of a suitable solvent to form 3-[(2-methylpropyl)amino]phenyl sulfurofluoridate." ] } | |
CAS RN |
2408968-86-3 |
Product Name |
3-[(2-methylpropyl)amino]phenyl sulfurofluoridate |
Molecular Formula |
C10H14FNO3S |
Molecular Weight |
247.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
